Cas no 3939-09-1 (2,4-Difluorobenzonitrile)

• Product Name: 2,4-Difluorobenzonitrile
• CAS No: 3939-09-1
• MF: C₇H₃F₂N
• MW: 139.102228403091
• MDL: MFCD00009826
• CID: 44598
• PubChem ID: 24856006
• Update Time: 2025-04-18

2,4-Difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluorobenzonitrile
• 1,3-Difluor-4-cyanobenzol
• 1-cyano-2,4-difluorobenzene
• 2,4,6-TRIHYDROXYACETOPHENONE MONOHYDRATE
• 2,4-difluorobenzenecarbonitrile
• 2,4-difluorobenzonilyile
• 2,4-Difluorobenzonit
• 2,4-Difluorobenzonitril
• 2,4-difluoro-benzonitrile
• 2,4-Difuorobenzonitrile
• 2.4-Difluorbenznitril
• 4-Difluorobenzonitrile
• BENZONITRILE,2,4-DIFLUORO-
• NO: 3939-9-1
• FT-0655533
• EINECS 223-523-8
• D1826
• PS-9076
• EN300-65446
• 2,4-bis(fluoranyl)benzenecarbonitrile
• T4A8BQ9ZWK
• A800754
• DTXSID70192582
• 2,4-Difluorobenzonitrile, 97%
• 103496-86-2
• AKOS005063949
• W-106437
• FT-0610089
• AM61721
• SCHEMBL57346
• NS00050000
• InChI=1/C7H3F2N/c8-6-2-1-5(4-10)7(9)3-6/h1-3H
• Benzonitrile,2,4-difluoro-, radical ion(1-) (9CI)
• CS-W016482
• 3939-09-1
• AC-2580
• Benzonitrile,2,4-difluoro-,radical ion(1-)(9ci)
• LJFDXXUKKMEQKE-UHFFFAOYSA-
• MFCD00009826
• Benzonitrile, 2,4-difluoro-
• UNII-T4A8BQ9ZWK
• J-507211
• 2,4-Difluoro-Benzonitrile Radical Ion(1-)
• DTXCID10115073
• DB-023644
• STK801381

• MDL： MFCD00009826
• Inchi： 1S/C7H3F2N/c8-6-2-1-5(4-10)7(9)3-6/h1-3H
• InChI Key： LJFDXXUKKMEQKE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C#N)F
• BRN： 1940316

Computed Properties

• Exact Mass: 139.02300
• Monoisotopic Mass: 139.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: Crystalline
• Density: 1.246
• Melting Point: 46.0 to 49.0 deg-C
• Boiling Point: 83°C/23mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.486
• PSA: 23.79000
• LogP: 1.83648

2,4-Difluorobenzonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Sealed in dry,Room Temperature